
Fmoc-GABA-OH: A Comprehensive Technical
Guide to Safe Handling and Application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fmoc-GABA-OH

Cat. No.: B557236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Fmoc-GABA-OH (4-(Fmoc-amino)butyric acid), a

key reagent in peptide synthesis and proteomics research. It covers essential safety data,

handling protocols, and its primary applications, with a focus on ensuring laboratory safety and

experimental integrity.

Chemical and Physical Properties
Fmoc-GABA-OH is a white to off-white powder.[1] It is a derivative of gamma-aminobutyric

acid (GABA) with a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amine. This

protecting group is crucial for its application in Fmoc solid-phase peptide synthesis.[2]

Table 1: Physical and Chemical Properties of Fmoc-GABA-OH

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b557236?utm_src=pdf-interest
https://www.benchchem.com/product/b557236?utm_src=pdf-body
https://www.benchchem.com/product/b557236?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Fmoc_4_Amb_OH.pdf
https://www.sigmaaldrich.com/US/en/product/sial/04069
https://www.benchchem.com/product/b557236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

CAS Number 116821-47-7 [2][3][4][5][6]

Molecular Formula C₁₉H₁₉NO₄ [2][3][4][5]

Molecular Weight 325.36 g/mol [2][3][4][5]

Melting Point 168-174 °C [2]

Boiling Point
571.9 °C at 760 mmHg

(Predicted)
[3][7]

Density 1.256 g/cm³ (Predicted) [3][7]

Solubility

Slightly soluble in water.

Soluble in organic solvents like

DMSO and EtOH (with

sonication).

[7][8]

Appearance Colorless to white powder [2]

Safety and Hazard Information
While not classified as a hazardous substance under the 2012 OSHA Hazard Communication

Standard for a similar compound, standard laboratory precautions are essential.[1] The primary

hazards are related to irritation upon contact or inhalation.

Table 2: Hazard Identification and Safety Precautions
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Hazard Statement
Precautionary
Statement

Pictogram References

H315: Causes skin

irritation

P264: Wash skin

thoroughly after

handling. P280: Wear

protective gloves.

P302+P352: IF ON

SKIN: Wash with

plenty of water.

P332+P313: If skin

irritation occurs: Get

medical

advice/attention.

P362: Take off

contaminated clothing

and wash it before

reuse.

GHS07 [6][7]

H319: Causes serious

eye irritation

P280: Wear eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

Get medical

advice/attention.

GHS07 [6][7]

H335: May cause

respiratory irritation

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray. P271: Use

only outdoors or in a

well-ventilated area.

GHS07 [6][7]
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P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing. P312: Call

a POISON

CENTER/doctor if you

feel unwell.

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses with side-shields or goggles are mandatory.[1][3][6]

Hand Protection: Wear appropriate chemical-resistant gloves.[3][6][9]

Respiratory Protection: A dust mask (e.g., type N95 (US) or type P1 (EN143)) should be

used, especially when handling the powder and weighing it out.[1][3][6][9]

Skin and Body Protection: A laboratory coat should be worn to prevent skin contact.[1][9]

Handling and Storage
Proper handling and storage are crucial to maintain the quality and stability of Fmoc-GABA-
OH.

Storage: Store in a tightly closed container in a refrigerator at 2-8°C.[2][3][6][7] For long-term

storage of stock solutions, -20°C for up to one year or -80°C for up to two years is

recommended.[10]

Handling: Avoid contact with skin, eyes, and clothing.[1][11] Do not breathe dust.[9] Use non-

sparking tools and handle in a well-ventilated area.[1][11]

Stability: The compound is sensitive to heat and moisture.[6]

Experimental Protocols and Applications
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Fmoc-GABA-OH is primarily used as a linker in solid-phase peptide synthesis, particularly in

the synthesis of PROTACs (Proteolysis Targeting Chimeras) and other chemical biology tools.

[3][7][10] The Fmoc group serves as a temporary protecting group for the amine, which can be

removed under basic conditions to allow for further conjugation.[3][7][10] The carboxylic acid

end can be activated to react with primary amines to form a stable amide bond.[3][7][10]

General Workflow for Fmoc-GABA-OH in Peptide
Synthesis
The following diagram illustrates a generalized workflow for the use of Fmoc-GABA-OH in

solid-phase peptide synthesis.

Solid-Phase Peptide Synthesis

Resin Support Coupling of
Fmoc-GABA-OH

Activation
(e.g., HATU, EDC) Fmoc Deprotection

(e.g., Piperidine)
Coupling of

Next Fmoc-Amino Acid

Repeat Cycle
Cleavage from Resin

& Deprotection
Final Cycle Purification

(e.g., HPLC)

Click to download full resolution via product page

Caption: Generalized workflow for the incorporation of Fmoc-GABA-OH in solid-phase peptide

synthesis.

First Aid Measures
In case of accidental exposure, follow these first-aid measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[9]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[9]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[9]
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Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.[9]

Disposal Considerations
Dispose of waste material in accordance with federal, state, and local environmental control

regulations.[1] Contaminated packaging should be disposed of as unused product.

Safe Handling and Disposal Logic
The following diagram outlines the logical flow for the safe handling and disposal of Fmoc-
GABA-OH.
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Safe Handling Protocol

Disposal Protocol

Receive & Inspect
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Wear Appropriate PPE
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Weigh in a ventilated enclosure
(e.g., fume hood)

Dissolve in appropriate
organic solvent

Perform chemical reaction

Collect waste in a
labeled, sealed container

Chemical Waste

Dispose of according to
institutional and local regulations

Click to download full resolution via product page
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Caption: Logical flow for the safe handling and disposal of Fmoc-GABA-OH in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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